molecular formula C20H17NO5S B4890089 ethyl [2,4-dioxo-5-(3-phenoxybenzylidene)-1,3-thiazolidin-3-yl]acetate

ethyl [2,4-dioxo-5-(3-phenoxybenzylidene)-1,3-thiazolidin-3-yl]acetate

Cat. No. B4890089
M. Wt: 383.4 g/mol
InChI Key: ZFLCAVZROCVSGQ-SFQUDFHCSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl [2,4-dioxo-5-(3-phenoxybenzylidene)-1,3-thiazolidin-3-yl]acetate, commonly known as ETAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. ETAA has been synthesized using different methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of ETAA is not fully understood, but studies have shown that it can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes. In addition, ETAA has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine, which is important for cognitive function.
Biochemical and Physiological Effects:
ETAA has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells, fungi, and bacteria. It has also been shown to inhibit the activity of acetylcholinesterase. In vivo studies have shown that it can reduce the size of tumors in mice and improve cognitive function in rats.

Advantages and Limitations for Lab Experiments

ETAA has several advantages for lab experiments, including its high purity and yield, its stability, and its low toxicity. However, its limited solubility in water and some organic solvents can make it difficult to work with in certain experiments. In addition, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on ETAA. One area of research is the development of ETAA-based drugs for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. Another area of research is the development of environmentally friendly pesticides based on ETAA. In addition, further studies are needed to fully understand the mechanism of action of ETAA and its potential applications in materials science.

Synthesis Methods

ETAA has been synthesized using different methods, including the condensation of 3-phenoxybenzaldehyde and ethyl acetoacetate with thiosemicarbazide in ethanol, followed by cyclization with acetic anhydride. Another method involves the reaction of 3-phenoxybenzaldehyde and ethyl acetoacetate with thiosemicarbazide in ethanol, followed by cyclization with acetic anhydride and oxidation with hydrogen peroxide. Both methods have been used to obtain ETAA with high yields and purity.

Scientific Research Applications

ETAA has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, ETAA has been shown to have anticancer, antifungal, and antibacterial activities. It has also been studied as a potential drug for the treatment of Alzheimer's disease and other neurodegenerative disorders. In agriculture, ETAA has been shown to have insecticidal and antifungal activities, making it a potential candidate for the development of environmentally friendly pesticides. In materials science, ETAA has been studied for its potential use as a fluorescent probe.

properties

IUPAC Name

ethyl 2-[(5E)-2,4-dioxo-5-[(3-phenoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H17NO5S/c1-2-25-18(22)13-21-19(23)17(27-20(21)24)12-14-7-6-10-16(11-14)26-15-8-4-3-5-9-15/h3-12H,2,13H2,1H3/b17-12+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZFLCAVZROCVSGQ-SFQUDFHCSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CN1C(=O)C(=CC2=CC(=CC=C2)OC3=CC=CC=C3)SC1=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(=O)CN1C(=O)/C(=C\C2=CC(=CC=C2)OC3=CC=CC=C3)/SC1=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H17NO5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.